4-(propan-2-yl)oxane-4-carboxylic acid
Overview
Description
4-(propan-2-yl)oxane-4-carboxylic acid is a chemical compound with the molecular formula C9H16O3 and a molecular weight of 172.22 g/mol . It is also known by its IUPAC name, 2-isopropyltetrahydro-2H-pyran-4-carboxylic acid . This compound is characterized by the presence of an oxane ring substituted with a propan-2-yl group and a carboxylic acid functional group.
Preparation Methods
The synthesis of 4-(propan-2-yl)oxane-4-carboxylic acid can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the compound can be synthesized by the intramolecular cyclization of a precursor containing both hydroxyl and carboxyl functional groups . Industrial production methods may involve optimized reaction conditions to ensure high yield and purity, such as controlling temperature, pressure, and the use of catalysts.
Chemical Reactions Analysis
4-(propan-2-yl)oxane-4-carboxylic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the compound may yield corresponding ketones or aldehydes, while reduction can lead to the formation of alcohols.
Scientific Research Applications
4-(propan-2-yl)oxane-4-carboxylic acid has several scientific research applications across different fields. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, the compound may be investigated for its potential therapeutic properties, such as its ability to interact with specific biological targets . Additionally, it can be used in industrial applications, such as the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of 4-(propan-2-yl)oxane-4-carboxylic acid involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects by binding to specific receptors or enzymes, thereby modulating their activity . The exact molecular targets and pathways involved can vary depending on the specific application and context of use.
Comparison with Similar Compounds
4-(propan-2-yl)oxane-4-carboxylic acid can be compared with other similar compounds, such as 2-(propan-2-yl)oxane-4-carboxylic acid . While both compounds share a similar core structure, their unique substituents and functional groups can result in different chemical and biological properties. The presence of the propan-2-yl group in this compound may confer distinct reactivity and interactions compared to other related compounds.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(propan-2-yl)oxane-4-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to yield the final product. The key steps in the synthesis pathway include the protection of a carboxylic acid group, the alkylation of an alcohol, and the deprotection of the carboxylic acid group.", "Starting Materials": [ "4-hydroxybutanoic acid", "2-propanol", "Sodium hydroxide", "Sodium bicarbonate", "Sulfuric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: Protection of carboxylic acid group", "4-hydroxybutanoic acid is dissolved in diethyl ether and treated with sulfuric acid to form the corresponding acid sulfate ester. The ester is then treated with methanol and sodium bicarbonate to form the methyl ester of 4-hydroxybutanoic acid.", "Step 2: Alkylation of alcohol", "The methyl ester of 4-hydroxybutanoic acid is dissolved in 2-propanol and treated with sodium hydroxide to form the corresponding alkoxide. The alkoxide is then reacted with 1-chloropropane to form 4-(propan-2-yl)oxane-4-carboxylic acid methyl ester.", "Step 3: Deprotection of carboxylic acid group", "The methyl ester of 4-(propan-2-yl)oxane-4-carboxylic acid is dissolved in methanol and treated with sodium hydroxide to form the corresponding carboxylate salt. The salt is then treated with sulfuric acid to form 4-(propan-2-yl)oxane-4-carboxylic acid." ] } | |
CAS No. |
1537679-59-6 |
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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